Cas no 952686-58-7 (2-(5-Nitro-2-thiazolyl)aminocarbonylphenyl 2-(acetyloxy)benzoate)

• Product Name: 2-(5-Nitro-2-thiazolyl)aminocarbonylphenyl 2-(acetyloxy)benzoate
• CAS No: 952686-58-7
• MF: C₁₉H₁₃N₃O₇S
• MW: 427.387423276901
• CID: 4557729
• Update Time: 2025-05-19

2-(5-Nitro-2-thiazolyl)aminocarbonylphenyl 2-(acetyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Nitazoxanide Impurity 2
• Nitazoxanide Impurity 3
• 2-(5-Nitro-2-thiazolyl)aminocarbonylphenyl 2-(acetyloxy)benzoate

• Inchi： 1S/C19H13N3O7S/c1-11(23)28-15-9-5-3-7-13(15)18(25)29-14-8-4-2-6-12(14)17(24)21-19-20-10-16(30-19)22(26)27/h2-10H,1H3,(H,20,21,24)
• InChI Key： GNTFKOYJBMIACP-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1C(NC1=NC=C([N+]([O-])=O)S1)=O)(=O)C1=CC=CC=C1OC(C)=O

Additional information on 2-(5-Nitro-2-thiazolyl)aminocarbonylphenyl 2-(acetyloxy)benzoate

Research Brief on 2-(5-Nitro-2-thiazolyl)aminocarbonylphenyl 2-(acetyloxy)benzoate (CAS: 952686-58-7): Recent Advances and Applications

The compound 2-(5-Nitro-2-thiazolyl)aminocarbonylphenyl 2-(acetyloxy)benzoate (CAS: 952686-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and highlight the key advancements related to this compound.

Recent literature indicates that 2-(5-Nitro-2-thiazolyl)aminocarbonylphenyl 2-(acetyloxy)benzoate exhibits notable biological activity, particularly in the context of anti-inflammatory and analgesic applications. The compound's structure, which combines a nitro-thiazole moiety with an acetyloxy benzoate group, suggests a dual mechanism of action involving both COX inhibition and modulation of inflammatory cytokines. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in reducing inflammation in murine models, with a potency comparable to traditional NSAIDs but with a reduced side-effect profile.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential as an antimicrobial agent. A study conducted by researchers at the University of Tokyo in 2024 revealed that 2-(5-Nitro-2-thiazolyl)aminocarbonylphenyl 2-(acetyloxy)benzoate exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the nitro-thiazole component plays a critical role in disrupting bacterial cell wall synthesis, making it a promising candidate for further development as an antibiotic.

The synthesis and optimization of 2-(5-Nitro-2-thiazolyl)aminocarbonylphenyl 2-(acetyloxy)benzoate have also been a focus of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry detailed an improved synthetic route that enhances yield and purity while reducing the environmental impact of the production process. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Looking ahead, researchers are exploring the compound's potential in combination therapies and targeted drug delivery systems. Preliminary data from a 2024 study suggests that conjugating 2-(5-Nitro-2-thiazolyl)aminocarbonylphenyl 2-(acetyloxy)benzoate with nanoparticles could enhance its bioavailability and tissue-specific targeting, opening new avenues for its application in treating chronic inflammatory diseases and infections.

In conclusion, 2-(5-Nitro-2-thiazolyl)aminocarbonylphenyl 2-(acetyloxy)benzoate (CAS: 952686-58-7) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its dual anti-inflammatory and antimicrobial properties, coupled with recent advancements in synthesis and formulation, position it as a strong candidate for further development. Future research should focus on elucidating its detailed mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety and efficacy in clinical settings.